N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N4O2S/c1-10-3-5-13(11(2)7-10)17-21-22-18(24-17)20-16(23)12-4-6-14-15(8-12)25-9-19-14/h3-9H,1-2H3,(H,20,22,23)
• InChI Key: CVIFILORXSPGOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC4=C(C=C3)N=CS4)C
• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol

Description

This compound is a complex organic molecule that contains several interesting functional groups, including a benzothiazole, an oxadiazole, and a carboxamide. Benzothiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The oxadiazole ring is also aromatic and planar. The presence of the carboxamide group could allow for hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carboxamide group, which could act as a nucleophile or a base in various reactions. The aromatic rings could also undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide group could increase its solubility in water. The compound is likely to be solid at room temperature.

Scientific Research Applications

Antimicrobial Agents

• Application : Novel thiazole derivatives, including 4-substituted thiazoles and a naphthoquinone-fused thiazole derivative , have demonstrated excellent activity against methicillin-resistant Staphylococcus aureus (S. aureus) and vancomycin-resistant Enterococcus faecium (E. faecium). .

Antifungal Agents

• Application : Compounds 9f and 14f exhibit broad-spectrum antifungal activity against drug-resistant Candida strains. .

Organic Synthesis

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Zwitterionic Compounds

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Risk Assessment

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzothiazole derivatives have been found to inhibit certain enzymes, which could be a potential mechanism of action.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or direct contact with the skin or eyes.

Future Directions

Given the wide range of biological activities exhibited by benzothiazole derivatives, this compound could be of interest for further study in medicinal chemistry. Future research could involve testing its biological activity, optimizing its structure for increased potency, or investigating its mechanism of action.